4-Amino-6-beta-methoxyethylthio-pyrimidine

• Molecular Formula: C7H11N3OS
• Molecular Weight: 185.25 g/mol
• IUPAC Name: 6-(2-methoxyethylsulfanyl)pyrimidin-4-amine
• InChI: InChI=1S/C7H11N3OS/c1-11-2-3-12-7-4-6(8)9-5-10-7/h4-5H,2-3H2,1H3,(H2,8,9,10)
• InChI Key: HKDULBGTGVPBAQ-UHFFFAOYSA-N
• Canonical SMILES: COCCSC1=NC=NC(=C1)N

Description

4-Amino-6-beta-methoxyethylthio-pyrimidine is a useful research compound. Its molecular formula is C7H11N3OS and its molecular weight is 185.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 g of sodium hydroxide (0.5 mol) are dissolved in 500 ml of ethanol/water at 1:1. 63.5 g of 4-amino-6-mercaptopyrimidine (0.5 mol) are added to the solution and the temperature of the solution is brought to 60° C. 115 g of p-toluene sulphonate of β-methoxyethyl (0.5 mol) are added drop by drop over 30 minutes, maintaining the temperature at 60° C. with a water bath. The addition terminated, the reaction mixture is refluxed for three hours. Then the solvent is evaporated and the residue is recovered with 250 ml of water. The aqueous solution is repeatedly extracted with chloroform (6×100 ml) and the amalgamated extracts are evaporated until dry. The solid residue is crystallised from ethyl acetate plus petroleum ether. 74 g of product are obtained (80% yield) with a melting point of 78°-80° C.